BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Methyl-5-vinylpyrazine chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-5-vinylpyrazine

Cat. No.: B089282

An In-Depth Technical Guide to 2-Methyl-5-vinylpyrazine: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2-Methyl-5-vinylpyrazine. The information is curated for researchers, scientists,
and professionals in drug development who require detailed chemical data.

Chemical Properties

2-Methyl-5-vinylpyrazine is a colorless to pale yellow liquid known for its nutty, roasted aroma.
[1] It is a key flavor component in a variety of foods and beverages. The physicochemical
properties of 2-Methyl-5-vinylpyrazine are summarized in the table below for easy reference
and comparison.
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Property Value

Molecular Formula C7HsN:2

Molecular Weight 120.15 g/mol

CAS Number 13925-08-1

Appearance Colorless to pale yellow liquid

Odor Nutty, roasted, coffee-like aroma

Boiling Point 198 - 200 °C at 760 mmHg

Density 1.026 g/cm3

Solubility soluble in. organic solvents (e.g., ethanol),
insoluble in water

Flash Point 82 °C

Refractive Index

1.557 - 1.561 at 20°C

Chemical Structure

The structural details of 2-Methyl-5-vinylpyrazine are fundamental to understanding its
chemical behavior and interactions.

¢ |[UPAC Name: 2-methyl-5-vinylpyrazine
e SMILES String:CC1=CN=C(C=N1)C=C
e InChl Key:JASFBLBUHWKFBZ-UHFFFAOYSA-N

The molecule consists of a pyrazine ring substituted with a methyl group at position 2 and a
vinyl group at position 5.
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Starting Materials Reaction Workup Product Characterization
(e.g., 2-methylpyrazine derivative) (e.g., Quenching, Extraction) (NMR, GC-MS, IR)

Classification of 2-Methyl-5-vinylpyrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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